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Compound of Interest

Compound Name: Tris(4-aminophenyl)amine

Cat. No.: B013937

Tris(4-aminophenyl)amine (TAPA) is a versatile, trifunctional aromatic amine that serves as a
crucial building block in the synthesis of advanced materials. Its unique Cs-symmetric and
propeller-like molecular structure, composed of a central nitrogen atom bonded to three
aminophenyl groups, imparts desirable properties to a variety of polymers.[1] This guide
provides a comprehensive overview of the chemical and physical properties, synthesis, and
applications of TAPA, with a focus on its role in the development of high-performance materials.

Chemical and Physical Properties

Tris(4-aminophenyl)amine is a yellow crystalline solid at room temperature.[2] It is a
fluorescent, highly symmetric molecule with notable nonlinear optical properties.[2][3] The key
physical and chemical properties of TAPA are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b013937?utm_src=pdf-interest
https://www.benchchem.com/product/b013937?utm_src=pdf-body
https://www.benchchem.com/product/b013937
https://www.benchchem.com/product/b013937?utm_src=pdf-body
https://m.molbase.com/moldata/84763.html
https://m.molbase.com/moldata/84763.html
https://www.fishersci.com/shop/products/tris-4-aminophenyl-amine-97-thermo-scientific/AAH63963MD
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula CisH1sNa4 [2][4]
Molecular Weight 290.37 g/mol [4]

CAS Number 5981-09-9 [5]
Appearance Yellow Crystalline Solid [2]

Melting Point 230 °C [2][5]

Density 1.276 g/cm3 [2][6]

Boiling Point 571.3 °C at 760 mmHg [2]

Flash Point 294.1°C [2]

Refractive Index 1.751 [2]

Solubility

Slightly soluble in water

[3]

Storage Conditions

4°C, protect from light, store

under nitrogen

[5107]

Spectral Properties

The spectral characteristics of Tris(4-aminophenyl)amine are crucial for its identification and
for the characterization of materials derived from it.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://m.molbase.com/moldata/84763.html
https://www.alfa-chemistry.com/product/tris-aminophenyl-amine-cas-5981-09-9-445415.html
https://www.alfa-chemistry.com/product/tris-aminophenyl-amine-cas-5981-09-9-445415.html
https://www.sigmaaldrich.com/DE/de/product/chemscenellcpreferredpartner/ciah987ee99c?context=bbe
https://m.molbase.com/moldata/84763.html
https://m.molbase.com/moldata/84763.html
https://www.sigmaaldrich.com/DE/de/product/chemscenellcpreferredpartner/ciah987ee99c?context=bbe
https://m.molbase.com/moldata/84763.html
https://www.nbinno.com/pharmaceutical-intermediates/tris-4-aminophenyl-amine-cas-5981-09-9-a-versatile-chemical-intermediate-for-advanced-applications-hb
https://m.molbase.com/moldata/84763.html
https://m.molbase.com/moldata/84763.html
https://m.molbase.com/moldata/84763.html
https://www.fishersci.com/shop/products/tris-4-aminophenyl-amine-97-thermo-scientific/AAH63963MD
https://www.sigmaaldrich.com/DE/de/product/chemscenellcpreferredpartner/ciah987ee99c?context=bbe
https://www.chemscene.com/product/5981-09-9.html
https://www.benchchem.com/product/b013937?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Spectral Data Type

Key Features

Reference(s)

FTIR (cm™?)

3406, 3334, 3207 (N-H
stretching), 3034, 3003
(aromatic C-H stretching),
1620 (N-H bending), 1504
(aromatic C=C stretching),
1259 (C-N stretching)

[8]

13C NMR

Chemical shifts observed for
TAPA-based Covalent Organic
Frameworks (COFs) indicate
the local chemical environment
of carbon atoms in the solid
state. For example, in a TAPA-
PMDA COF, the imide carbonyl
carbon appears at 165.0 ppm,
and in a TAPA-TFPPy COF,

the imine carbon is at 162.4

ppm.

[1]

UV-Vis

UV-Vis Diffuse Reflectance
Spectroscopy (DRS) is used to
determine the light absorption
characteristics and estimate
the optical band gaps of TAPA-
based materials. The spectra
are typically recorded over a
range of 220 to 800 nm to
capture all relevant electronic

transitions.

[1]

Experimental Protocols

The synthesis of Tris(4-aminophenyl)amine is most commonly achieved through a two-step

process involving the synthesis of a nitro-intermediate followed by its reduction.

Synthesis of Tris(4-nitrophenyl)amine (TNPA)
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This initial step involves a nucleophilic aromatic substitution reaction.

e Reactants: 4-nitroaniline, 1-fluoro-4-nitrobenzene, and potassium carbonate (K2COs3).[9]
e Solvent: Dimethyl sulfoxide (DMSO).[9]

e Procedure:

o 4-nitroaniline and K2COs are stirred in DMSO at ambient temperature for 6 hours in a
three-neck round-bottom flask equipped with a magnetic stirrer, condenser, and
thermometer.[9]

o 1-fluoro-4-nitrobenzene is then added dropwise.[9]
o The reaction mixture is refluxed at 120 °C for 48 hours.[9]

o After completion, the reaction mixture is poured onto crushed ice to precipitate the
product.[9]

Reduction of Tris(4-nitrophenyl)amine (TNPA) to Tris(4-
aminophenyl)amine (TAPA)

The second step is the reduction of the three nitro groups of TNPA to primary amine groups.

o Reactants: Tris(4-nitrophenyl)amine, hydrazine hydrate, and palladium on activated charcoal
(Pd/C) as a catalyst.[9]

e Solvent: Dry distilled ethanol.[9]
e Procedure:

o Tris(4-nitrophenyl)amine is dissolved in dry distilled ethanol with palladium on activated
charcoal.[9]

o After 1 hour, hydrazine hydrate solution is added slowly, and the mixture is refluxed for 48
hours.[9]

o Upon completion of the reaction, the palladium charcoal is removed by hot filtration.[9]
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o The excess ethanol is removed under reduced pressure to yield Tris(4-
aminophenyl)amine.[9]

Applications in Materials Science

The trifunctional nature of TAPA makes it an ideal building block for the construction of
hyperbranched polymers, Covalent Organic Frameworks (COFs), and polyimides.[1]

Covalent Organic Frameworks (COFs)

TAPA is a Cs-symmetric triamine building block used in the construction of various COFs.[1]
These crystalline porous polymers have well-defined structures and tunable functionalities. The
amine groups of TAPA readily react with aldehydes via a Schiff-base condensation to form
imine linkages (-C=N-), which is a fundamental reaction for the synthesis of COFs.[1] For
instance, TAPA can be reacted with terephthalaldehyde (PDA) to construct a TAPA-PDA-based
COF[1]

TAPA in COF Synthesis.

Polyimides

TAPA is extensively used to synthesize hyperbranched and cross-linked polyimides, which are
known for their exceptional thermal and chemical stability. The reaction typically involves the
polycondensation of TAPA with various aromatic dianhydrides, such as pyromellitic dianhydride
(PMDA).[1] A hyperbranched polyimide can be prepared by heating a mixture of TAPA and
PMDA to 300 °C in a solvent-free synthesis method.[1][9]
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Synthesis of TAPA-based Polyimide.

Other Applications

The distinct electrochemical and structural properties of TAPA-based materials make them
promising for various other applications:

o Gas Separation and Water Purification Membranes: The porous nature of TAPA-based
polymers makes them suitable for creating permeable membranes with high separation
performance.[1]

» Organic Electronics and Semiconductor Thin Films: TAPA's structure is valuable for
developing advanced materials used in optoelectronics and functional polymers.[1][6]
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o Energy Storage Systems: TAPA has been investigated as a potential catholyte material in
aqueous organic redox flow batteries (AORFBS).[1]

o Selective Capture of Heavy Metal lons: TAPA-based polymers can be used for the selective
capture of toxic heavy metal ions from water.[1]

e Electrochromism: A TAPA-terephthalaldehyde-based COF has been reported to exhibit four-
state electrochromism, opening avenues for its use in intelligent windows and energy-saving
devices.[10][11]

Safety Information

Tris(4-aminophenyl)amine is harmful if swallowed and causes skin and serious eye irritation.
It may also cause respiratory irritation. Appropriate personal protective equipment, including
gloves and eye protection, should be worn when handling this chemical. It should be used in a
well-ventilated area.[5][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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